Cas no 110837-53-1 (2-(2-chloroethoxy)-5-nitrobenzaldehyde)

2-(2-Chloroethoxy)-5-nitrobenzaldehyde is a versatile aromatic aldehyde compound featuring both chloroethoxy and nitro functional groups. Its molecular structure (C9H8ClNO4) enables reactivity in nucleophilic substitution and condensation reactions, making it a valuable intermediate in organic synthesis. The chloroethoxy moiety provides a handle for further functionalization, while the electron-withdrawing nitro group enhances electrophilic character at the aldehyde position. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. It exhibits good stability under standard storage conditions and demonstrates compatibility with common organic solvents. The balanced reactivity profile allows selective modifications, facilitating its application in multi-step synthetic routes for specialized fine chemicals.
2-(2-chloroethoxy)-5-nitrobenzaldehyde structure
110837-53-1 structure
Product Name:2-(2-chloroethoxy)-5-nitrobenzaldehyde
CAS No:110837-53-1
MF:C9H8ClNO4
MW:229.617121696472
MDL:MFCD21606627
CID:823758
PubChem ID:13938018
Update Time:2025-06-07

2-(2-chloroethoxy)-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloroethoxy)-5-nitrobenzaldehyde
    • AS-63707
    • AKOS030524399
    • SCHEMBL824063
    • MFCD21606627
    • 110837-53-1
    • SY060679
    • I11925
    • CS-0329630
    • A1-29240
    • DB-354693
    • 2-(2-chloro-ethoxy)-5-nitro-benzaldehyde
    • MDL: MFCD21606627
    • Inchi: 1S/C9H8ClNO4/c10-3-4-15-9-2-1-8(11(13)14)5-7(9)6-12/h1-2,5-6H,3-4H2
    • InChI Key: JXNLLPVALFMECS-UHFFFAOYSA-N
    • SMILES: ClCCOC1C=CC(=CC=1C=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 229.0141854g/mol
  • Monoisotopic Mass: 229.0141854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.092 g/l) (25 º C),

2-(2-chloroethoxy)-5-nitrobenzaldehyde Security Information

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